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Compound of Interest

Compound Name: 3-Acetylphenyl isocyanate

Cat. No.: B1268203

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical intermediates is paramount. This guide provides a comprehensive overview of the
safety and handling precautions for 3-Acetylphenyl isocyanate (CAS No. 23138-64-9), a
compound utilized in various research and synthetic applications. This document outlines the
substance's hazard profile, provides detailed protocols for its use and emergency procedures,
and presents key information in a structured format for easy reference.

Physicochemical Properties

A thorough understanding of a substance's physical and chemical properties is the foundation
of its safe handling. The following table summarizes the key properties of 3-Acetylphenyl
isocyanate.
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Property Value

Molecular Formula CoH7NO2

Molecular Weight 161.16 g/mol [1]

Appearance Clear y(.ellow t? light brown liquid after melting;
Crystalline solid[2][3][4]

Melting Point 33-34 °C (lit.)[2]

Boiling Point 155 °C at 4 mmHg (lit.)[2]

Density 1.174 g/mL at 25 °C (lit.)[2]

Refractive Index n20/D 1.563 (lit.)[2]

Flash Point 113 °C (235.4 °F) - closed cup

Hazard Profile and Personal Protection

3-Acetylphenyl isocyanate is a hazardous substance that requires strict safety measures to
prevent exposure. Isocyanates, as a class, are potent irritants and sensitizers.[5]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. The classification for 3-Acetylphenyl
isocyanate is summarized below.
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4
[31[6]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[1][6]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2 6]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[1][6]
H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing
difficulties if inhaled[1]
) S H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][6]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[6]

Note: This table represents a composite of GHS classifications from multiple sources. Users
should always refer to the specific Safety Data Sheet (SDS) provided by their supplier.

Health Effects

Exposure to isocyanates can lead to a range of health issues, from mild irritation to severe and
long-lasting conditions.[7][8] The primary health risks associated with isocyanates include:

» Respiratory Sensitization: Inhalation of isocyanate vapors or aerosols can lead to asthma-
like symptoms, which may be delayed in onset.[7][9] Once sensitized, even minute
exposures can trigger a severe asthmatic reaction.[7]

e Skin Irritation and Sensitization: Direct contact can cause skin irritation, rashes, and
dermatitis.[9][10] Skin exposure can also lead to respiratory sensitization.[11]
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e Eye Irritation: The compound is a lachrymator and can cause serious eye irritation.[9][12]

o Acute Toxicity: The substance is harmful if swallowed, inhaled, or in contact with skin.[6]

Personal Protective Equipment (PPE)

To mitigate the risks of exposure, the following personal protective equipment is mandatory
when handling 3-Acetylphenyl isocyanate:

o Respiratory Protection: A NIOSH-approved full-face respirator with an organic vapor
cartridge is recommended, especially when the material is heated or if ventilation is
inadequate.[7][13] In situations with potential for high concentrations, such as during a spill,
a positive-pressure, self-contained breathing apparatus (SCBA) should be used.[14]

o Eye and Face Protection: Tightly fitting safety goggles and a face shield are essential to
protect against splashes and vapors.[7][13]

o Skin Protection: Chemical-resistant gloves (e.g., butyl rubber) and impervious clothing or a
lab coat should be worn to prevent skin contact.[7][13][15] Disposable coveralls are
recommended to avoid contaminating personal clothing.[7]

o General Hygiene: Always wash hands thoroughly after handling the substance.[16] An
eyewash station and safety shower must be readily accessible in the work area.[7][15]

Experimental Protocols

Adherence to strict protocols is crucial for the safe handling and use of 3-Acetylphenyl
isocyanate.

Safe Handling and Storage

o Ventilation: All work with 3-Acetylphenyl isocyanate must be conducted in a well-ventilated
chemical fume hood.[6][13]

 Inert Atmosphere: Isocyanates are moisture-sensitive and can react with water to produce
insoluble urea and carbon dioxide, which can lead to pressure buildup in sealed containers.
[9] Store the compound under a dry, inert atmosphere (e.g., nitrogen or argon).

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.michigan.gov/leo/-/media/Project/Websites/leo/Documents/MIOSHA/Publications/CET-5000-OH/5045---Isocyanates.pdf?rev=6121cb18ff454096923908036e346240&hash=B19D368D1F1113F007B60B2C96C05420
https://www.fishersci.com/store/msds?partNumber=AC314100010&productDescription=3-ACETYLPHENYL+ISOCYANAT+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/23138-64-9.html
https://www.benchchem.com/product/b1268203?utm_src=pdf-body
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/iso.pdf
https://www.echemi.com/sds/3-acetylphenyl-isocyanate-pd2503041309.html
https://www.safetyinnumbers.ca/wp-content/uploads/2018/07/Procedures-for-minor-spills-of-isocyanates.pdf
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/iso.pdf
https://www.echemi.com/sds/3-acetylphenyl-isocyanate-pd2503041309.html
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/iso.pdf
https://www.echemi.com/sds/3-acetylphenyl-isocyanate-pd2503041309.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1501.pdf
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/iso.pdf
https://www.lakeland.com/5-ways-to-protect-yourself-from-isocyanate-exposure/
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/iso.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1501.pdf
https://www.benchchem.com/product/b1268203?utm_src=pdf-body
https://www.benchchem.com/product/b1268203?utm_src=pdf-body
https://www.benchchem.com/product/b1268203?utm_src=pdf-body
https://www.guidechem.com/msds/23138-64-9.html
https://www.echemi.com/sds/3-acetylphenyl-isocyanate-pd2503041309.html
https://www.michigan.gov/leo/-/media/Project/Websites/leo/Documents/MIOSHA/Publications/CET-5000-OH/5045---Isocyanates.pdf?rev=6121cb18ff454096923908036e346240&hash=B19D368D1F1113F007B60B2C96C05420
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Storage Conditions: Store in a cool, dry, and well-ventilated area, away from heat, direct
sunlight, and incompatible materials such as water, alcohols, amines, and strong bases.[9]
[13] Containers should be tightly closed when not in use.[13]

o Dispensing: When transferring the liquid, use a syringe or cannula under an inert
atmosphere to minimize exposure to air and moisture.

Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is required to contain and neutralize
the isocyanate.

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area.[6] Ensure the area is well-ventilated, opening windows and increasing fume hood flow
if safe to do so.[14]

» Don Appropriate PPE: Before attempting cleanup, don the full PPE as described in section
2.3, including a respirator appropriate for isocyanate vapors.[17]

o Contain the Spill: For liquid spills, cover completely with a dry, inert absorbent material such
as sand, clay, or vermiculite.[14] Avoid using materials like cement powder.[14]

o Neutralize the Isocyanate: Slowly add a decontamination solution to the absorbed material.
The neutralization reaction produces carbon dioxide, so do not seal the waste containers
tightly.[14] Suitable decontamination solutions include:

o Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make
100%.[14]

o Formulation 2: 3-8% concentrated ammonia solution, 0.2-2% liquid detergent, and water
to make 100%. Ensure good ventilation if using ammonia.[14]

o Collect and Dispose: After allowing the decontamination solution to react for at least 10
minutes, carefully shovel the mixture into a labeled, open-top container (e.g., a plastic pail).
[14] Do not fill the container more than halfway to allow for gas expansion.[14]
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Final Decontamination: Mop the spill area with the decontamination solution and allow it to
stand for at least 10 minutes before rinsing with water.[14]

Waste Disposal: Dispose of the neutralized waste and any contaminated materials (e.g.,
gloves, absorbent pads) as hazardous waste in accordance with local, state, and federal
regulations.[18]

First-Aid Measures

Immediate medical attention is crucial in case of exposure.

Inhalation: Move the victim to fresh air immediately.[13] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[13]

Skin Contact: Remove contaminated clothing immediately.[13] Wash the affected area
thoroughly with soap and plenty of water.[13] A solution of polyethylene glycol and water can
also be effective.[19] Seek medical attention if irritation persists.[13]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[13][19] Remove contact lenses if present
and easy to do. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[13]

Visual Safety Guides

The following diagrams provide visual workflows and summaries of key safety information.
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GHS Hazard Pictograms
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Caption: GHS Hazard Summary for 3-Acetylphenyl isocyanate.
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Caption: Workflow for 3-Acetylphenyl isocyanate Spill Response.
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This guide is intended to provide comprehensive safety information for trained professionals.
Always consult the most recent Safety Data Sheet from your supplier and follow all institutional
and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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